Cas no 269410-01-7 (1,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 269410-01-7
• MF: C₁₂H₁₉BN₂O₄
• MW: 266.101263284683
• MDL: MFCD07781230
• CID: 1431302
• PubChem ID: 16414225
• Update Time: 2025-08-04

1,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,4( 1h,3h)-pyrimidinedione
• 1,3-DIMETHYLPYRAZOLE-5-BORONIC ACID PINACOL ESTER
• ST082948
• 1,3-Dimethyl-1H-pyrazole-5-boronic acid, pinacol ester
• AC1NKFXV
• 1,3-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRAZOLE
• AG-H-39206
• 2-(1,3-dimethylpyrazol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 005164
• ZERO
• 1,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-2,4-dione
• 1,3-DIMETHYLURACIL-5-BORONIC ACID PINACOL ESTER
• MFCD07781230
• AT16995
• SCHEMBL5899696
• A903133
• CS-0176221
• 1,3-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine-2,4(1H,3H)-dione
• SZPDXKPAWVDDPF-UHFFFAOYSA-N
• BS-27761
• DA-30251
• DTXSID601124689
• 1,3-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,4(1H,3H)-pyrimidinedione
• 269410-01-7
• SB60753

• MDL： MFCD07781230
• Inchi： 1S/C12H19BN2O4/c1-11(2)12(3,4)19-13(18-11)8-7-14(5)10(17)15(6)9(8)16/h7H,1-6H3
• InChI Key： SZPDXKPAWVDDPF-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(C)C(N(C)C2=O)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 266.14400
• Monoisotopic Mass: 266.1437873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 62.46000
• LogP: -0.61680

Additional information on 1,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Recent Advances in the Study of 1,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 269410-01-7)

The compound 1,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 269410-01-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have focused on its unique chemical properties, synthetic applications, and potential pharmacological activities.

One of the most notable advancements in the research of this compound is its role in Suzuki-Miyaura cross-coupling reactions. The tetramethyl-1,3,2-dioxaborolane moiety serves as a stable and reactive boronic ester, facilitating the formation of carbon-carbon bonds under mild conditions. This has enabled the efficient synthesis of complex heterocyclic frameworks, which are often found in drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel uracil derivatives with potent antiviral activity against RNA viruses.

In addition to its synthetic applications, recent investigations have explored the pharmacological potential of 1,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain serine proteases, which are implicated in inflammatory and neoplastic diseases. Researchers are particularly interested in its potential as a scaffold for designing selective protease inhibitors with improved pharmacokinetic profiles.

The stability and bioavailability of this compound have also been subjects of recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the tetramethyl-1,3,2-dioxaborolane group enhances the metabolic stability of the parent molecule, making it more suitable for oral administration. This finding is significant for the development of boronic acid-based therapeutics, which often face challenges related to rapid metabolism and poor bioavailability.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. Advances in flow chemistry and catalytic systems have shown potential in addressing these issues, as highlighted in a 2023 review article in Organic Process Research & Development.

In conclusion, 1,3-dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 269410-01-7) represents a versatile and valuable compound in chemical biology and drug discovery. Its applications in synthetic chemistry and potential therapeutic uses continue to be areas of active research. Future studies are expected to further elucidate its mechanism of action and explore its utility in the development of novel pharmaceuticals.